Cas no 72008-03-8 ((E)-form-1-[3-(3,7-Dimethyl-2,6-octadienyl)-2,4,6-trihydroxyphenyl]-2-methyl-1-propanone)

• Product Name: (E)-form-1-[3-(3,7-Dimethyl-2,6-octadienyl)-2,4,6-trihydroxyphenyl]-2-methyl-1-propanone
• CAS No: 72008-03-8
• MF: C₂₀H₂₈O₄
• MW: 332.433926582336
• CID: 2073495
• PubChem ID: 10426888
• Update Time: 2025-04-21

(E)-form-1-[3-(3,7-Dimethyl-2,6-octadienyl)-2,4,6-trihydroxyphenyl]-2-methyl-1-propanone Chemical and Physical Properties

Names and Identifiers

• (E)-form-1-[3-(3,7-Dimethyl-2,6-octadienyl)-2,4,6-trihydroxyphenyl]-2-methyl-1-propanone
• 3-geranyl-1-(2-methylpropanoyl)phloroglucinol
• 2-Geranyl-4-isobutyrylphloroglucinol
• AKOS025288288
• CHEMBL524326
• BDBM50528359
• 1-[3-geranyl-2,4,6-trihydroxyphenyl]-2-methylpropan-1-one
• 72008-03-8
• SCHEMBL24075568
• 1-[3-[(2E)-3,7-dimethylocta-2,6-dienyl]-2,4,6-trihydroxyphenyl]-2-methylpropan-1-one
• 1-[3-[(2E)-3,7-dimethylocta-2,6-dienyl]-2,4,6-trihydroxy-phenyl]-2-methyl-propan-1-one
• CS-0149011

• Inchi： 1S/C20H28O4/c1-12(2)7-6-8-14(5)9-10-15-16(21)11-17(22)18(20(15)24)19(23)13(3)4/h7,9,11,13,21-22,24H,6,8,10H2,1-5H3/b14-9+
• InChI Key： TXDNBNXWWCEVMG-NTEUORMPSA-N
• SMILES： OC1C(=C(C=C(C=1C/C=C(\C)/CC/C=C(\C)/C)O)O)C(C(C)C)=O

Computed Properties

• Exact Mass: 332.19900
• Monoisotopic Mass: 332.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.103±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 491.6±45.0 °C at 760 mmHg
• Flash Point: 265.2±25.2 °C
• Solubility: Almost insoluble (0.019 g/l) (25 º C),
• PSA: 77.76000
• LogP: 4.87730
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

(E)-form-1-[3-(3,7-Dimethyl-2,6-octadienyl)-2,4,6-trihydroxyphenyl]-2-methyl-1-propanone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones
• Natural Products and Extracts Plant Extracts Plant based Esenbeckia nesiotica
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